2-[(4-nitrobenzyl)sulfanyl]-N'-[(E)-pyridin-3-ylmethylidene]acetohydrazide

• Molecular Formula: C15H14N4O3S
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 2-[(4-nitrophenyl)methylsulfanyl]-N-[(E)-pyridin-3-ylmethylideneamino]acetamide
• InChI: InChI=1S/C15H14N4O3S/c20-15(18-17-9-13-2-1-7-16-8-13)11-23-10-12-3-5-14(6-4-12)19(21)22/h1-9H,10-11H2,(H,18,20)/b17-9+
• InChI Key: ZDVHIAYYBDHHHZ-RQZCQDPDSA-N
• Isomeric SMILES: C1=CC(=CN=C1)/C=N/NC(=O)CSCC2=CC=C(C=C2)[N+](=O)[O-]
• SMILES: C1=CC(=CN=C1)C=NNC(=O)CSCC2=CC=C(C=C2)[N+](=O)[O-]

Description

2-[(4-nitrophenyl)methylthio]-N-(3-pyridinylmethylideneamino)acetamide is a C-nitro compound.

Scientific Research Applications

Chemical Synthesis and Characterization

• 2-[(4-nitrobenzyl)sulfanyl]-N'-[(E)-pyridin-3-ylmethylidene]acetohydrazide and related compounds have been synthesized and characterized in various studies. For instance, research has focused on the synthesis and characterization of N-acylhydrazones containing the imidazo[1,2-a]pyridine scaffold. These compounds are notable for existing as mixtures of conformers, such as syn-periplanar E and anti-periplanar E forms (Evrard et al., 2022).

Molecular Structure Analysis

• Studies have also explored the molecular structures of similar compounds using techniques like X-ray crystallography and NMR spectroscopy. For example, a study on the synthesis, single crystal x-ray analysis, and antimicrobial activity of related acetohydrazide derivatives reveals detailed structural insights (Amr et al., 2016).

Nonlinear Optical Properties

• The nonlinear optical properties of hydrazones, including compounds structurally related to 2-[(4-nitrobenzyl)sulfanyl]-N'-[(E)-pyridin-3-ylmethylidene]acetohydrazide, have been a subject of interest. Research in this area has evaluated the potential of these compounds for optical device applications such as optical limiters and optical switches (Naseema et al., 2010).

Supramolecular Assembly and Reactivity

• The role of these compounds in forming supramolecular architectures due to hydrogen bonding has been studied. This includes analysis of their chemical reactivity and potential applications in materials science (Khalid et al., 2021).